2-[(4,6-dimethyl-2-pyrimidinyl)amino]-1-(4-ethoxyphenyl)-1,5-dihydro-4H-imidazol-4-one
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
This compound features an imidazol-4-one core substituted with a 4-ethoxyphenyl group at position 1 and a 4,6-dimethylpyrimidin-2-ylamino moiety at position 2. Its structure combines aromatic and heterocyclic elements, which are common in bioactive molecules targeting enzymes or receptors.
Properties
IUPAC Name |
(2E)-2-(4,6-dimethylpyrimidin-2-yl)imino-1-(4-ethoxyphenyl)imidazolidin-4-one | |
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H19N5O2/c1-4-24-14-7-5-13(6-8-14)22-10-15(23)20-17(22)21-16-18-11(2)9-12(3)19-16/h5-9H,4,10H2,1-3H3,(H,18,19,20,21,23) | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CWKOYIWFOHIODB-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=C(C=C1)N2CC(=O)NC2=NC3=NC(=CC(=N3)C)C | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCOC1=CC=C(C=C1)N\2CC(=O)N/C2=N\C3=NC(=CC(=N3)C)C | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H19N5O2 | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
325.4 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Comparison with Similar Compounds
Comparison with Structurally Similar Compounds
Core Structure Variations
Imidazol-4-one Derivatives
- Compound A (3-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-2-((4,6-dimethylpyrimidin-2-yl)amino)-3,5-dihydro-4H-imidazol-4-one): Shares the imidazol-4-one core and pyrimidinyl amino group but replaces the 4-ethoxyphenyl with a dihydrobenzo[dioxin] moiety. This substitution likely reduces steric hindrance and alters electronic properties, enhancing activity against Pseudomonas aeruginosa .
- 5-Oxo-imidazole Derivatives (): These compounds lack the pyrimidinyl amino group but include arylidene substituents. Their antimicrobial activity suggests the imidazolone core itself may confer growth inhibitory properties, though specific data for the target compound are unavailable .
Non-Imidazolone Cores
- Oxasulfuron (ISO oxasulfuron): Contains a benzoate core with a pyrimidinyl carbamoylsulfamoyl group.
- Nicotinamide Derivatives (2-[(4-ethoxyphenyl)amino]-4,6-dimethylnicotinamide): Replaces the imidazolone core with a nicotinamide scaffold. The retention of the 4-ethoxyphenyl and pyrimidinyl-like dimethyl groups highlights the importance of these substituents in modulating bioactivity, possibly through similar pharmacophores .
Substituent Effects
- 4-Ethoxyphenyl Group: Present in both the target compound and compound 16 (: (2S)-2-{[(2S)-2-Benzamido-3-(4-ethoxyphenyl)propanoyl]amino}-3-phenylpropyl acetate). Ethoxy’s longer alkyl chain compared to methoxy (compound 15) or propoxy (compound 17) may balance lipophilicity and metabolic stability, though functional data are lacking .
- Pyrimidinyl Amino Group: Critical in oxasulfuron’s herbicidal activity and Compound A’s antibacterial effects. Its electron-deficient aromatic system likely facilitates interactions with biological targets, such as enzymes involved in cell wall synthesis or photosynthesis .
Functional Group Impact
- Imidazol-4-one vs.
- Sulfamoyl vs. Amino Linkers (Oxasulfuron vs. Target Compound): Sulfamoyl groups in oxasulfuron enhance herbicidal potency via sulfonylurea receptor binding, whereas the target’s amino linker may favor different interactions, such as kinase inhibition .
Data Table: Structural and Functional Comparison
Research Findings and Implications
- Structural Insights: The imidazol-4-one core and pyrimidinyl amino group are recurrent in bioactive compounds, suggesting versatility in target engagement. However, substituent choice (e.g., 4-ethoxyphenyl vs. dihydrodioxin) significantly alters specificity .
- Potential Applications: Analogues like oxasulfuron (herbicide) and Compound A (antibacterial) imply the target compound could be optimized for agrochemical or antimicrobial uses, though empirical validation is required .
- Knowledge Gaps: No direct pharmacological data exist for the target compound. Future studies should evaluate its activity against microbial or plant targets, leveraging structural parallels to known bioactive molecules.
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
